Cas no 5659-20-1 (Octanamide, 2-butyl-3-oxo-N-phenyl-)

Octanamide, 2-butyl-3-oxo-N-phenyl- structure
5659-20-1 structure
Product Name:Octanamide, 2-butyl-3-oxo-N-phenyl-
CAS No:5659-20-1
MF:C18H27NO2
MW:289.412485361099
CID:386985
PubChem ID:268278
Update Time:2025-04-19

Octanamide, 2-butyl-3-oxo-N-phenyl- Chemical and Physical Properties

Names and Identifiers

    • Octanamide, 2-butyl-3-oxo-N-phenyl-
    • 2-butyl-3-oxo-N-phenyloctanamide
    • 2-butyl-3-oxo-octanoic acid anilide
    • 2-Butyl-3-oxo-octansaeure-anilid
    • 3-Hydroxy-2-butyl-octen-(2)-saeure-(1)-anilid
    • AC1L6JXG
    • AC1Q5N78
    • AG-J-97570
    • AR-1D9850
    • CTK1H5064
    • NSC108435
    • NSC-108435
    • DTXSID90296238
    • 5659-20-1
    • Inchi: 1S/C18H27NO2/c1-3-5-8-14-17(20)16(13-6-4-2)18(21)19-15-11-9-7-10-12-15/h7,9-12,16H,3-6,8,13-14H2,1-2H3,(H,19,21)
    • InChI Key: QSNMNTAUXLGQKK-UHFFFAOYSA-N
    • SMILES: O=C(CCCCC)C(C(NC1C=CC=CC=1)=O)CCCC

Computed Properties

  • Exact Mass: 289.20431
  • Monoisotopic Mass: 289.204
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 21
  • Rotatable Bond Count: 10
  • Complexity: 308
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 1
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 5.4
  • Topological Polar Surface Area: 46.2Ų

Experimental Properties

  • Density: 1.015
  • Boiling Point: 454.6°Cat760mmHg
  • Flash Point: 149°C
  • Refractive Index: 1.521
  • PSA: 46.17
  • LogP: 4.65390
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